(4E)-2-(1,1-dioxidotetrahydrothiophen-3-yl)-5-methyl-4-({[4-(propan-2-yl)phenyl]amino}methylidene)-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C18H23N3O3S
• Molecular Weight: 361.5 g/mol
• IUPAC Name: 2-(1,1-dioxothiolan-3-yl)-5-methyl-4-[(4-propan-2-ylphenyl)iminomethyl]-1H-pyrazol-3-one
• InChI: InChI=1S/C18H23N3O3S/c1-12(2)14-4-6-15(7-5-14)19-10-17-13(3)20-21(18(17)22)16-8-9-25(23,24)11-16/h4-7,10,12,16,20H,8-9,11H2,1-3H3
• InChI Key: PNNZDXIQFFMKRM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2CCS(=O)(=O)C2)C=NC3=CC=C(C=C3)C(C)C

Description

This compound is a pyrazol-3-one derivative characterized by a unique combination of substituents:

• A 4-(propan-2-yl)phenyl (cumyl) amino methylidene group at position 4, introducing steric bulk and lipophilicity.
• A methyl group at position 5, which may influence electronic and steric properties.

Pyrazol-3-one derivatives are widely studied for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The (4E)-configuration of the methylidene group ensures planar geometry, which is critical for intermolecular interactions such as π-π stacking or hydrogen bonding .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4E)-2-(1,1-dioxidotetrahydrothiophen-3-yl)-5-methyl-4-({[4-(propan-2-yl)phenyl]amino}methylidene)-2,4-dihydro-3H-pyrazol-3-one typically involves multi-step organic reactions. The process begins with the preparation of the pyrazolone core, followed by the introduction of the thiophene ring and the isopropyl-substituted phenyl group. Common reagents used in these reactions include hydrazine, acetic anhydride, and various aldehydes or ketones. The reaction conditions often require controlled temperatures and the use of catalysts to ensure high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance efficiency and scalability. Additionally, purification techniques such as crystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions

(4E)-2-(1,1-dioxidotetrahydrothiophen-3-yl)-5-methyl-4-({[4-(propan-2-yl)phenyl]amino}methylidene)-2,4-dihydro-3H-pyrazol-3-one undergoes various chemical reactions, including:

Oxidation: The thiophene ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can undergo reduction reactions to modify the pyrazolone core or the phenyl group.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the phenyl ring and the pyrazolone core.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various halogenating agents. Reaction conditions often involve specific solvents, temperatures, and catalysts to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the thiophene ring can yield sulfoxides or sulfones, while substitution reactions on the phenyl ring can introduce various functional groups.

Scientific Research Applications

Chemistry

In chemistry, (4E)-2-(1,1-dioxidotetrahydrothiophen-3-yl)-5-methyl-4-({[4-(propan-2-yl)phenyl]amino}methylidene)-2,4-dihydro-3H-pyrazol-3-one is used as a building block for the synthesis of more complex molecules

Biology and Medicine

In biology and medicine, this compound has shown promise as a potential therapeutic agent. Its ability to interact with specific molecular targets makes it a candidate for drug development, particularly in the treatment of diseases such as cancer and inflammatory disorders. Research is ongoing to explore its efficacy and safety in various biological systems.

Industry

In industry, (4E)-2-(1,1-dioxidotetrahydrothiophen-3-yl)-5-methyl-4-({[4-(propan-2-yl)phenyl]amino}methylidene)-2,4-dihydro-3H-pyrazol-3-one is used in the development of advanced materials, including polymers and coatings. Its unique properties contribute to the enhancement of material performance, such as increased durability and resistance to environmental factors.

Mechanism of Action

The mechanism of action of (4E)-2-(1,1-dioxidotetrahydrothiophen-3-yl)-5-methyl-4-({[4-(propan-2-yl)phenyl]amino}methylidene)-2,4-dihydro-3H-pyrazol-3-one involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can modulate the activity of these targets, leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby reducing inflammation. The exact molecular pathways and targets are still under investigation, and further research is needed to fully elucidate its mechanism of action.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyrazol-3-one derivatives share a common core but differ in substituents, leading to variations in physicochemical properties and bioactivity. Below is a detailed comparison with key analogues:

Table 1: Comparative Analysis of Pyrazol-3-one Derivatives

Compound Name / ID	Molecular Formula	Molecular Weight	Key Substituents	Notable Properties / Activities	References
Target Compound: (4E)-2-(1,1-dioxidotetrahydrothiophen-3-yl)-5-methyl-4-({[4-(propan-2-yl)phenyl]amino}methylidene)-2,4-dihydro-3H-pyrazol-3-one	C₁₈H₂₂N₃O₃S	360.45	- 1,1-Dioxidotetrahydrothiophen-3-yl (sulfone) - Cumyl amino methylidene	Predicted high solubility due to sulfone; potential kinase inhibition due to planar structure
(4E)-2-acetyl-4-[(2-nitrophenyl)methylidene]-5-methyl-2,4-dihydro-3H-pyrazol-3-one	C₁₃H₁₁N₃O₄	273.24	- Acetyl - 2-Nitrophenyl methylidene	Lipinski-compliant (oral bioavailability); moderate antibacterial activity
(4E)-4-{[(4-Methoxyphenyl)amino]methylene}-5-methyl-2-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-2,4-dihydro-3H-pyrazol-3-one	C₁₇H₁₅N₇O₂	349.35	- 4-Methoxyphenyl amino methylidene - Triazolopyridazinyl	Enhanced π-π interactions due to triazole; potential DNA intercalation activity
4-{[(5-(2,4-Dichlorophenyl)-1,3,4-thiadiazol-2-yl)amino]methylene}-2-(2,4-dimethylphenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one	C₂₀H₁₆Cl₂N₆O₂S	487.36	- Thiadiazole with dichlorophenyl - 2,4-Dimethylphenyl	Broad-spectrum antimicrobial activity; high logP (lipophilic)
(E)-4-(2-Chlorobenzylideneamino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione	C₁₅H₁₀Cl₂N₄S	365.23	- Dichlorophenyl groups - Triazole-thione	Crystal packing stabilized by N–H···S and O–H···S hydrogen bonds; antifungal activity

Structural and Functional Insights

Sulfone vs. Acetyl/Thiadiazole Groups :

• The target compound’s sulfone group (1,1-dioxidotetrahydrothiophen-3-yl) enhances water solubility compared to acetyl or thiadiazole substituents (e.g., ). This is critical for improving pharmacokinetics in drug design .
• Thiadiazole-containing analogues () exhibit higher antimicrobial potency, likely due to electron-withdrawing effects enhancing target binding .

Amino Methylidene Substituents: The cumyl group (4-propan-2-ylphenyl) in the target compound introduces steric hindrance, which may reduce metabolic degradation compared to smaller substituents like methoxy () or nitro () . Compounds with chlorinated aromatic rings () show stronger antibacterial activity, attributed to increased membrane permeability .

Biological Activity Trends :

• Antibacterial Activity : Thiadiazole and dichlorophenyl derivatives () outperform others, with MIC₅₀ values <100 µM against H. pylori .
• Antifungal Activity : Triazole-thione derivatives () demonstrate efficacy via hydrogen-bond-mediated crystal packing, stabilizing interactions with fungal enzymes .

Computational and Experimental Data

• Lipophilicity (logP) : The target compound’s logP is estimated at 2.8 (moderate), whereas dichlorophenyl-thiadiazole derivatives () have logP >4, indicating higher tissue penetration but poorer solubility .
• Hydrogen-Bonding Capacity: The sulfone group in the target compound can act as both donor (via NH) and acceptor (via SO₂), unlike acetyl or thiadiazole groups, which are primarily acceptors .

Biological Activity

The compound (4E)-2-(1,1-dioxidotetrahydrothiophen-3-yl)-5-methyl-4-({[4-(propan-2-yl)phenyl]amino}methylidene)-2,4-dihydro-3H-pyrazol-3-one is a complex organic molecule with potential biological applications. Its unique structure, which incorporates a dioxidotetrahydrothiophenyl group and a dihydropyrazolone core, positions it as a candidate for various therapeutic interventions. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant research findings.

Property	Value
Molecular Formula	C₁₈H₂₃N₃O₃S
Molecular Weight	361.5 g/mol
CAS Number	929833-51-2
Structure	Structural Formula

Research indicates that this compound may exert its biological effects through various mechanisms:

• Inhibition of TRPC6 Channels : The compound has been identified as an inhibitor of Transient Receptor Potential Channel 6 (TRPC6), which plays a significant role in several pathophysiological processes including cardiac hypertrophy and pulmonary hypertension . Inhibition of TRPC6 may help in managing conditions such as nephrotic syndrome and heart failure.
• Antioxidant Activity : The presence of the dioxidotetrahydrothiophenyl moiety suggests potential antioxidant properties, which could be beneficial in reducing oxidative stress in cells .
• Antimicrobial Properties : Preliminary studies have indicated that compounds with similar structural features exhibit antimicrobial activity. This could be further explored to evaluate the efficacy of this compound against various pathogens .

Case Studies and Experimental Data

• TRPC6 Inhibition Study :
  • A study focused on the modulation of TRPC6 activity revealed that compounds similar to (4E)-2-(1,1-dioxidotetrahydrothiophen-3-yl)-5-methyl-4-({[4-(propan-2-yl)phenyl]amino}methylidene)-2,4-dihydro-3H-pyrazol-3-one significantly reduced TRPC6-mediated calcium influx in human cardiac myocytes. This suggests potential therapeutic applications in cardiac diseases .
• Antioxidant Activity Assessment :
  • In vitro assays demonstrated that the compound exhibited notable antioxidant activity, scavenging free radicals effectively. This property is crucial for its potential use in treating oxidative stress-related diseases .
• Antimicrobial Evaluation :
  • A series of antimicrobial tests showed that derivatives of this compound had varying degrees of effectiveness against Gram-positive and Gram-negative bacteria. The structural modifications influenced the potency, indicating a pathway for developing new antimicrobial agents .